3-Bromo-1-(2-methylpropyl)pyrazole-4-sulfonamide

• IUPAC Name: 3-bromo-1-(2-methylpropyl)pyrazole-4-sulfonamide
• InChI: InChI=1S/C7H12BrN3O2S/c1-5(2)3-11-4-6(7(8)10-11)14(9,12)13/h4-5H,3H2,1-2H3,(H2,9,12,13)
• InChI Key: NDFLJRXMXWSHLW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C=C(C(=N1)Br)S(=O)(=O)N
• Molecular Formula: C7H12BrN3O2S
• Molecular Weight: 282.16 g/mol
• CAS No.: 1946822-35-0

Description

Pyrazoles are a class of organic compounds with a five-membered aromatic ring structure containing three carbon atoms and two nitrogen atoms. They are used in various fields such as medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry.

Synthesis Analysis

Pyrazoles can be synthesized through several strategies such as multicomponent approach, dipolar cycloadditions, and cyclocondensation of hydrazine with a carbonyl system. A silver-mediated [3 + 2] cycloaddition of N-isocyanoiminotriphenylphosphorane to terminal alkynes provides pyrazoles. One-pot condensations of ketones, aldehydes, and hydrazine monohydrochloride readily form pyrazoline intermediates under mild conditions.

Chemical Reactions Analysis

Pyrazoles undergo various chemical reactions. For example, a phosphine-free [3+2] cycloaddition reaction of dialkyl azodicarboxylates with substituted propargylamines provides functionalized pyrazoles. A mild and convenient Cu-catalyzed aerobic oxidative cyclization of β,γ-unsaturated hydrazones provides a broad range of pyrazole derivatives.

Physical and Chemical Properties Analysis

The physical and chemical properties of a specific pyrazole derivative would depend on its exact structure. For example, 3-Bromopyrazole has a molecular weight of 146.97 and a melting point of 60-65 °C.

Mechanism of Action

The mechanism of action of pyrazole derivatives can vary widely depending on their specific structure and the biological target. Some pyrazole derivatives have shown various pharmacological activities.

Safety and Hazards

Safety and hazards associated with a specific pyrazole derivative would depend on its exact structure. For example, 4-Bromo-1-(2-methylpropyl)pyrazole may be harmful if swallowed, cause skin irritation, and may cause respiratory irritation.

Future Directions

The future directions in the field of pyrazole derivatives involve the development of new synthetic techniques and the exploration of their biological activity. They are frequently used as scaffolds in the synthesis of bioactive chemicals and reactions in various media.